2-(3-Chlorophenoxy)pyridine-3-carbohydrazide

• IUPAC Name: 2-(3-chlorophenoxy)pyridine-3-carbohydrazide
• InChI: InChI=1S/C12H10ClN3O2/c13-8-3-1-4-9(7-8)18-12-10(11(17)16-14)5-2-6-15-12/h1-7H,14H2,(H,16,17)
• InChI Key: RWUJJOSKHLJUDH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)OC2=C(C=CC=N2)C(=O)NN
• Molecular Formula: C12H10ClN3O2
• Molecular Weight: 263.68 g/mol

Description

2-(3-Chlorophenoxy)pyridine-3-carbohydrazide is a chemical compound that belongs to the class of pyridine derivatives It is characterized by the presence of a chlorophenoxy group attached to the pyridine ring, along with a carbohydrazide functional group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(3-Chlorophenoxy)pyridine-3-carbohydrazide typically involves the reaction of 3-chlorophenol with pyridine-3-carboxylic acid hydrazide. The reaction is carried out in the presence of a suitable catalyst and under controlled temperature conditions. One common method involves refluxing the reactants in ethanol with a catalytic amount of sulfuric acid to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production of 2-(3-Chlorophenoxy)pyridine-3-carbohydrazide may involve similar synthetic routes but on a larger scale. The process would be optimized for higher yields and purity, often involving continuous flow reactors and advanced purification techniques to ensure the compound meets industrial standards.

Chemical Reactions Analysis

Types of Reactions

2-(3-Chlorophenoxy)pyridine-3-carbohydrazide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the carbohydrazide group to other functional groups.

Substitution: The chlorophenoxy group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are often used.

Substitution: Nucleophiles like amines or thiols can be used in substitution reactions under basic conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield pyridine-3-carboxylic acid derivatives, while substitution reactions can introduce various functional groups into the molecule.

Scientific Research Applications

Chemistry: It serves as a building block for the synthesis of more complex molecules and materials.

Biology: The compound has shown potential as an antimicrobial agent, particularly against multidrug-resistant strains.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases, including cancer and infectious diseases.

Industry: It is used in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 2-(3-Chlorophenoxy)pyridine-3-carbohydrazide involves its interaction with specific molecular targets. In biological systems, it may inhibit the activity of certain enzymes or disrupt cellular processes by binding to key proteins. The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

Pyridine-3-carbohydrazide: Lacks the chlorophenoxy group but shares the carbohydrazide functionality.

3-Chlorophenoxyacetic acid: Contains the chlorophenoxy group but differs in the rest of the structure.

Uniqueness

2-(3-Chlorophenoxy)pyridine-3-carbohydrazide is unique due to the combination of the chlorophenoxy and carbohydrazide groups, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for specific applications where these properties are advantageous.